Cas no 61882-29-9 (Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans-)

Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans- structure
61882-29-9 structure
Product Name:Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans-
CAS No:61882-29-9
MF:C15H24N2
MW:232.364463806152
CID:1631682
PubChem ID:70631641
Update Time:2025-04-21

Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans- Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 2,3-dimethyl-1-(3-phenylpropyl)-, trans-
    • (2S,3S)-2,3-dimethyl-1-(3-phenylpropyl)piperazine
    • 61882-29-9
    • SCHEMBL11669662
    • DTXSID70742561
    • trans-1-(3-phenylpropyl)-2,3-dimethylpiperazine
    • QUQFBZJSWFGCAX-KBPBESRZSA-N
    • Inchi: 1S/C15H24N2/c1-13-14(2)17(12-10-16-13)11-6-9-15-7-4-3-5-8-15/h3-5,7-8,13-14,16H,6,9-12H2,1-2H3/t13-,14-/m0/s1
    • InChI Key: QUQFBZJSWFGCAX-KBPBESRZSA-N
    • SMILES: N1(CCCC2C=CC=CC=2)CCN[C@@H](C)[C@@H]1C

Computed Properties

  • Exact Mass: 232.19412
  • Monoisotopic Mass: 232.193948774g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 15.3Ų

Experimental Properties

  • PSA: 15.27
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